Cas no 1803810-76-5 (2-Ethoxybenzo[d]oxazole-4-carbonitrile)

• Product Name: 2-Ethoxybenzo[d]oxazole-4-carbonitrile
• CAS No: 1803810-76-5
• MF: C₁₀H₈N₂O₂
• MW: 188.182722091675
• CID: 4818190
• Update Time: 2025-10-20

2-Ethoxybenzo[d]oxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-2-ethoxybenzo[d]oxazole
• 2-Ethoxybenzo[d]oxazole-4-carbonitrile

• Inchi： 1S/C10H8N2O2/c1-2-13-10-12-9-7(6-11)4-3-5-8(9)14-10/h3-5H,2H2,1H3
• InChI Key： PKQSIGSSBJCIMM-UHFFFAOYSA-N
• SMILES： O1C(=NC2C(C#N)=CC=CC1=2)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 248
• XLogP3: 2.2
• Topological Polar Surface Area: 59

Additional information on 2-Ethoxybenzo[d]oxazole-4-carbonitrile

Professional Introduction to 2-Ethoxybenzo[d]oxazole-4-carbonitrile (CAS No. 1803810-76-5)

2-Ethoxybenzo[d]oxazole-4-carbonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1803810-76-5, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzodioxole class, characterized by a fused benzene ring and an oxygen-containing heterocycle, which endows it with unique chemical and biological properties. The presence of an ethoxy group at the 2-position and a nitrile group at the 4-position further enhances its structural complexity and potential for biological activity.

The benzodioxole scaffold is a privileged structure in drug discovery, known for its role in various bioactive molecules. Compounds containing this moiety have demonstrated efficacy in multiple therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The specific substitution pattern in 2-Ethoxybenzo[d]oxazole-4-carbonitrile positions it as a promising candidate for further investigation, particularly in the development of novel therapeutic agents.

In recent years, there has been a growing interest in exploring the pharmacological potential of benzodioxole derivatives. The nitrile group in this compound is particularly noteworthy, as nitriles are frequently incorporated into drug molecules due to their ability to enhance binding affinity and metabolic stability. Additionally, the ethoxy group can influence the electronic properties of the aromatic system, potentially modulating interactions with biological targets.

One of the most compelling aspects of 2-Ethoxybenzo[d]oxazole-4-carbonitrile is its versatility in serving as a building block for more complex pharmacophores. Researchers have leveraged similar scaffolds to develop molecules with targeted mechanisms of action. For instance, derivatives of benzodioxole have been investigated for their ability to inhibit specific enzymes or receptors involved in disease pathways. The structural features of 2-Ethoxybenzo[d]oxazole-4-carbonitrile make it a valuable starting point for medicinal chemists seeking to design next-generation drugs.

The synthesis of 2-Ethoxybenzo[d]oxazole-4-carbonitrile involves multi-step organic transformations that highlight the compound's synthetic accessibility while maintaining high purity standards. Key synthetic strategies often include condensation reactions to form the benzodioxole core, followed by functionalization at the 2- and 4-positions. Advances in synthetic methodologies have enabled more efficient and scalable production processes, facilitating its use in both academic research and industrial applications.

Recent studies have begun to explore the biological activity of 2-Ethoxybenzo[d]oxazole-4-carbonitrile, revealing promising preliminary results. In vitro assays have suggested potential interactions with various biological targets, including enzymes and receptors relevant to inflammatory and neurodegenerative diseases. These findings align with the broader trend of utilizing heterocyclic compounds as pharmacological tools. The compound's ability to modulate key signaling pathways makes it an attractive candidate for further preclinical evaluation.

The chemical properties of 2-Ethoxybenzo[d]oxazole-4-carbonitrile also make it suitable for structural biology studies. High-resolution crystal structures can provide insights into how this molecule interacts with biological targets at the atomic level. Such structural information is crucial for rational drug design, allowing researchers to optimize potency and selectivity. Collaborations between synthetic chemists and structural biologists are increasingly common in modern drug discovery, underscoring the importance of compounds like 2-Ethoxybenzo[d]oxazole-4-carbonitrile.

From a computational chemistry perspective, virtual screening techniques have been employed to identify potential binding partners for 2-Ethoxybenzo[d]oxazole-4-carbonitrile. Molecular docking simulations can predict how this compound might interact with proteins or nucleic acids involved in disease processes. These computational approaches complement experimental efforts by rapidly screening large libraries of compounds for lead optimization.

The future prospects for 2-Ethoxybenzo[d]oxazole-4-carbonitrile are bright, with ongoing research aimed at expanding its therapeutic applications. Investigating its role in novel disease models or exploring its potential as an adjuvant therapy could unlock new treatment strategies. As our understanding of molecular interactions continues to evolve, compounds like 2-Ethoxybenzo[d]oxazole-4-carbonitrile will remain at the forefront of pharmaceutical innovation.

In conclusion, 2-Ethoxybenzo[d]oxazole-4-carbonitrile (CAS No. 1803810-76-5) represents a significant advancement in medicinal chemistry due to its unique structural features and promising biological activity. Its role as a versatile scaffold for drug discovery underscores its importance in addressing unmet medical needs. With continued research and development, this compound has the potential to contribute to breakthroughs across multiple therapeutic areas.